Cas no 1019101-65-5 (3-chloro-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide)

• Product Name: 3-chloro-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide
• CAS No: 1019101-65-5
• MF: C₁₆H₁₂ClN₅O₂S
• MW: 373.816780090332
• CID: 6411169
• PubChem ID: 25283168
• Update Time: 2025-10-31

3-chloro-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide
• 3-chloro-N-[5-(1,5-dimethylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide
• 3-chloro-N-(5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl)benzo[b]thiophene-2-carboxamide
• AKOS024492824
• 1019101-65-5
• F5036-0049
• VU0631936-1

• Inchi： 1S/C16H12ClN5O2S/c1-8-7-10(21-22(8)2)15-19-20-16(24-15)18-14(23)13-12(17)9-5-3-4-6-11(9)25-13/h3-7H,1-2H3,(H,18,20,23)
• InChI Key： GCFZHFZWCRHDTL-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(C3C=C(C)N(C)N=3)O2)=O)SC2=CC=CC=C2C=1Cl

Computed Properties

• Exact Mass: 373.0400235g/mol
• Monoisotopic Mass: 373.0400235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 3-chloro-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide

Comprehensive Analysis of 3-chloro-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide (CAS 1019101-65-5)

The compound 3-chloro-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide, identified by CAS 1019101-65-5, represents a sophisticated heterocyclic molecule with significant potential in medicinal chemistry and material science. Its unique structure combines a benzothiophene core with a 1,3,4-oxadiazole and pyrazole moiety, making it a subject of interest for researchers exploring novel bioactive agents. This article delves into its properties, applications, and relevance in contemporary scientific discourse.

In recent years, the demand for heterocyclic compounds has surged due to their versatility in drug discovery. The 1,3,4-oxadiazole ring, a key component of this molecule, is known for its antimicrobial, anti-inflammatory, and anticancer properties. Meanwhile, the benzothiophene scaffold is frequently employed in the development of kinase inhibitors and other therapeutic agents. Combining these features, CAS 1019101-65-5 emerges as a promising candidate for further investigation, particularly in targeting enzyme-mediated pathways.

Synthetic accessibility is another critical aspect of 3-chloro-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide. Researchers often inquire about efficient synthesis routes for such complex molecules. Recent advancements in click chemistry and microwave-assisted synthesis have streamlined the production of similar compounds, reducing reaction times and improving yields. This aligns with the growing trend toward sustainable and cost-effective chemical processes, a topic frequently searched in academic and industrial circles.

The compound’s potential applications extend beyond pharmaceuticals. Its structural motifs are relevant in organic electronics and photovoltaic materials, where benzothiophene derivatives are valued for their optoelectronic properties. With the rise of renewable energy technologies, molecules like CAS 1019101-65-5 could contribute to the development of more efficient solar cells or light-emitting diodes (LEDs).

From a pharmacological perspective, the pyrazole subunit in this compound is noteworthy. Pyrazole-containing drugs, such as celecoxib, have demonstrated clinical success, fueling interest in analogous structures. Questions about structure-activity relationships (SAR) and molecular docking studies for 1019101-65-5 are common among researchers aiming to optimize its bioactivity. Computational tools like AI-driven drug design are increasingly used to predict interactions with biological targets, a hot topic in modern drug development.

Stability and solubility are practical considerations for any compound. Preliminary data suggest that 3-chloro-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide exhibits moderate solubility in organic solvents, which is typical for lipophilic heterocycles. Formulation strategies, such as nanoparticle encapsulation or prodrug design, could enhance its bioavailability—a frequent challenge addressed in recent publications.

In conclusion, CAS 1019101-65-5 embodies the intersection of innovation and utility in chemical research. Its multifaceted applications, from therapeutics to materials science, align with global trends toward precision medicine and green chemistry. As scientific inquiries continue to explore its full potential, this compound stands as a testament to the evolving landscape of molecular design.